Cas no 687568-74-7 (N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• CAS No: 687568-74-7
• MF: C₂₄H₂₄N₄O₄S₂
• MW: 496.601762771606
• CID: 5932967
• PubChem ID: 2155522
• Update Time: 2025-06-09

N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• N-(4-butylphenyl)-2-((3-(4-nitrophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• Acetamide, N-(4-butylphenyl)-2-[[3,4,6,7-tetrahydro-3-(4-nitrophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-
• 687568-74-7
• N-(4-butylphenyl)-2-{[3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• F0579-0850
• N-(4-butylphenyl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• AKOS024585213
• EU-0055813

• Inchi： 1S/C24H24N4O4S2/c1-2-3-4-16-5-7-17(8-6-16)25-21(29)15-34-24-26-20-13-14-33-22(20)23(30)27(24)18-9-11-19(12-10-18)28(31)32/h5-12H,2-4,13-15H2,1H3,(H,25,29)
• InChI Key： PPYUSDVPBJCIQF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(C2=CC=C([N+]([O-])=O)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 496.12389761g/mol
• Monoisotopic Mass: 496.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 13.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

N-(4-Butylphenyl)-2-{3-(4-Nitrophenyl)-4-Oxo-3H,4H,6H,7H-Thieno[3,2-d]Pyrimidin-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(4-Butylphenyl)-2-{3-(4-Nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 687568-74-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyrimidine core and functional groups such as a nitrophenyl and butylphenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The thienopyrimidine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the nitrophenyl group enhances the compound's electronic properties and can influence its pharmacological profile. Similarly, the butylphenyl moiety contributes to the compound's lipophilicity and solubility, which are crucial factors in drug design and development.

Recent studies have explored the potential of N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide has also shown potential as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide have also been investigated. Studies have demonstrated that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

The safety profile of N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for clinical translation.

In conclusion, N-(4-butylphenyl)-2-{3-(4-nitrophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 687568-74-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.